Cas no 2418723-83-6 (2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline)

• Product Name: 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline
• CAS No: 2418723-83-6
• MF: C₁₇H₂₇N₃Si
• MW: 301.501884698868
• CID: 5679037
• PubChem ID: 165773816
• Update Time: 2025-10-24

2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2418723-83-6
• 2-methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline
• EN300-26627431
• 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline

• Inchi： 1S/C17H27N3Si/c1-14-16(5-10-21(2,3)4)11-15(12-17(14)18)13-20-8-6-19-7-9-20/h11-12,19H,6-9,13,18H2,1-4H3
• InChI Key： PCGMHQDTHWJJCE-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=C(C)C(=CC(=C1)CN1CCNCC1)N)(C)(C)C

Computed Properties

• Exact Mass: 301.197424408g/mol
• Monoisotopic Mass: 301.197424408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline

Research Brief on 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline (CAS: 2418723-83-6)

The compound 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline (CAS: 2418723-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. The presence of both a piperazine moiety and a trimethylsilyl-protected ethynyl group in its structure provides versatility for further chemical modifications, making it a valuable scaffold in medicinal chemistry. Researchers have successfully utilized this compound in the development of selective inhibitors for protein kinases involved in cell proliferation and survival.

In terms of synthetic approaches, a 2023 study published in the Journal of Medicinal Chemistry described an optimized route for the preparation of 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline with improved yield and purity. The method involves a palladium-catalyzed Sonogashira coupling as a key step, followed by selective methylation and piperazine incorporation. This synthetic protocol has been widely adopted due to its scalability and reproducibility.

Biological evaluations have revealed promising activity of derivatives based on this scaffold against various cancer cell lines. Particularly noteworthy is its activity against non-small cell lung cancer (NSCLC) cells, with IC50 values in the low micromolar range. Mechanistic studies suggest that these compounds exert their effects through modulation of the PI3K/AKT/mTOR pathway, although additional research is needed to fully elucidate the precise molecular targets.

The compound's physicochemical properties, including its logP value of 3.2 and moderate aqueous solubility, make it suitable for further drug development. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have shown favorable pharmacokinetic profiles for analogs derived from this scaffold, with good oral bioavailability in preclinical models.

Looking forward, researchers are exploring the potential of 2-Methyl-5-[(piperazin-1-yl)methyl]-3-[2-(trimethylsilyl)ethynyl]aniline as a starting point for the development of targeted therapies for various diseases beyond oncology, including inflammatory disorders and neurological conditions. The compound's ability to serve as a versatile building block for diverse pharmacophores positions it as an important tool in modern drug discovery efforts.